Cas no 1249438-96-7 (2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid
• CAS No: 1249438-96-7
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5741732
• PubChem ID: 62394142
• Update Time: 2025-09-28

2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1138536
• 2-(2-fluoro-5-methylphenyl)-3-methylbutanoicacid
• 2-(2-fluoro-5-methylphenyl)-3-methylbutanoic acid
• 1249438-96-7
• AKOS011681243
• Benzeneacetic acid, 2-fluoro-5-methyl-α-(1-methylethyl)-
• 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H15FO2/c1-7(2)11(12(14)15)9-6-8(3)4-5-10(9)13/h4-7,11H,1-3H3,(H,14,15)
• InChI Key： LRWPKVBKHZDTKE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 296.3±25.0 °C(Predicted)
• pka: 4.00±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid

2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid (CAS No. 1249438-96-7)

The compound 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid, identified by the CAS registry number 1249438-96-7, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl ring substituted with a fluorine atom and a methyl group, connected to a butanoic acid moiety with an additional methyl group at the beta position. This combination of functional groups imparts distinctive chemical and biological characteristics to the compound.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and stability, which are crucial properties for drug candidates. Moreover, the methyl groups at both the alpha and beta positions of the butanoic acid moiety contribute to the molecule's hydrophobicity, further enhancing its potential as a pharmacophore.

One of the most promising applications of 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid lies in its role as an intermediate in the synthesis of more complex bioactive compounds. Researchers have explored its use in constructing heterocyclic frameworks, which are integral to many therapeutic agents. For instance, this compound has been employed as a building block in the synthesis of beta-lactam antibiotics and other antimicrobial agents.

In addition to its synthetic utility, this compound has demonstrated interesting biological activities. Preclinical studies have shown that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to modulate receptor activity has led to investigations into its role in treating neurological disorders such as Alzheimer's disease.

The synthesis of 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by alkylation or acylation reactions to introduce the butanoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an analytical standpoint, this compound can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure and purity, ensuring compliance with quality standards required for pharmaceutical applications.

In terms of safety and handling, 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid should be treated with care due to its potential irritancy and toxicity. Proper personal protective equipment (PPE) should be worn during handling, and storage should be in accordance with standard laboratory practices to prevent exposure risks.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic profiles of this compound. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties will be critical for determining its suitability as a drug candidate. Additionally, efforts are being made to explore its potential synergistic effects when combined with other bioactive molecules.

In conclusion, 2-(2-Fluoro-5-methylphenyl)-3-methylbutanoic acid (CAS No. 1249438-96-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features and promising biological activities make it a valuable tool for advancing therapeutic interventions across various disease areas.